4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride

• IUPAC Name: 4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride
• InChI: InChI=1S/C14H23NO.ClH/c1-6-16-14-12(9(2)3)7-11(15)8-13(14)10(4)5;/h7-10H,6,15H2,1-5H3;1H
• InChI Key: IWHQHUNNXBMAIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C(C)C)N)C(C)C.Cl
• Molecular Formula: C14H24ClNO
• Molecular Weight: 257.80 g/mol

Description

4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride is an organic compound with a complex structure. It is a derivative of aniline, where the hydrogen atoms on the benzene ring are substituted with ethoxy and isopropyl groups. This compound is often used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride typically involves the alkylation of aniline derivatives. One common method is the reaction of 4-ethoxyaniline with isopropyl halides under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the substitution of hydrogen atoms with isopropyl groups.

Industrial Production Methods

In an industrial setting, the production of 4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product. The hydrochloride salt is then formed by reacting the free base with hydrochloric acid.

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound to its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur, where the ethoxy or isopropyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

4-methoxy-3,5-di(propan-2-yl)aniline: Similar structure but with a methoxy group instead of an ethoxy group.

3,5-dimethoxy-4-(propan-2-yl)aniline: Contains two methoxy groups and one isopropyl group.

Uniqueness

4-ethoxy-3,5-di(propan-2-yl)aniline;hydrochloride is unique due to the presence of both ethoxy and isopropyl groups, which can influence its chemical reactivity and biological activity. This combination of functional groups makes it a valuable compound for various research and industrial applications.